Cas no 1256355-46-0 (2-Chloro-4-fluoro-5-methoxyphenylboronic acid)

• Product Name: 2-Chloro-4-fluoro-5-methoxyphenylboronic acid
• CAS No: 1256355-46-0
• MF: C₇H₇BClFO₃
• MW: 204.391084909439
• MDL: MFCD09998845
• CID: 828693
• PubChem ID: 53216714
• Update Time: 2025-06-08

2-Chloro-4-fluoro-5-methoxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-4-fluoro-5-methoxyphenyl)boronic acid
• 2-Chloro-4-fluoro-5-methoxyphenylboronic acid
• BS-19843
• 1256355-46-0
• (2-Chloro-4-fluoro-5-methoxyphenyl)boronicacid
• Boronic acid, B-(2-chloro-4-fluoro-5-methoxyphenyl)-
• AKOS015849977
• DB-355648
• SCHEMBL14120490
• F20105
• CS-0174053
• MFCD09998845
• DTXSID30681866

• MDL： MFCD09998845
• Inchi： 1S/C7H7BClFO3/c1-13-7-2-4(8(11)12)5(9)3-6(7)10/h2-3,11-12H,1H3
• InChI Key： KMSUZUNCVLTXJB-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1B(O)O)OC)F

Computed Properties

• Exact Mass: 204.01600
• Monoisotopic Mass: 204.0160801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69000
• LogP: 0.16750

Additional information on 2-Chloro-4-fluoro-5-methoxyphenylboronic acid

Introduction to 2-Chloro-4-fluoro-5-methoxyphenylboronic Acid (CAS No. 1256355-46-0)

2-Chloro-4-fluoro-5-methoxyphenylboronic acid is a specialized organoboron compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science due to its unique structural and functional properties. This compound, identified by its CAS number 1256355-46-0, features a phenyl ring substituted with a chloro group at the 2-position, a fluoro group at the 4-position, and a methoxy group at the 5-position, along with a boronic acid functional group. The presence of these substituents imparts distinct reactivity and selectivity, making it a valuable intermediate in organic synthesis and drug development.

The boronic acid moiety in 2-chloro-4-fluoro-5-methoxyphenylboronic acid is particularly noteworthy, as boronic acids are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions. This reaction is a cornerstone of modern synthetic organic chemistry, enabling the formation of carbon-carbon bonds under mild conditions with high efficiency and selectivity. The chloro and fluoro substituents further enhance the compound's utility by influencing electronic and steric properties, which can be leveraged to modulate reactivity in cross-coupling reactions and other transformations.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for pharmaceutical applications. These derivatives are often employed as key intermediates in the synthesis of biologically active molecules, including therapeutic agents targeting various diseases. The methoxy group in 2-chloro-4-fluoro-5-methoxyphenylboronic acid contributes to its solubility and stability, which are critical factors in pharmaceutical formulations. Additionally, the electronic distribution influenced by the chloro and fluoro groups can fine-tune the compound's interactions with biological targets, making it an attractive scaffold for drug discovery.

One of the most compelling aspects of 2-chloro-4-fluoro-5-methoxyphenylboronic acid is its potential in the development of next-generation materials. Boron-containing compounds have been explored for their applications in optoelectronics, catalysis, and polymer science. The unique electronic properties of this compound make it a candidate for use in organic light-emitting diodes (OLEDs) and other advanced electronic devices. Furthermore, its ability to participate in cross-coupling reactions suggests that it could be used to construct complex molecular architectures with tailored properties.

The synthesis of 2-chloro-4-fluoro-5-methoxyphenylboronic acid involves multi-step organic transformations that require precise control over reaction conditions. Typically, the preparation begins with the functionalization of a benzene derivative, followed by selective halogenation and methylation. The introduction of the boronic acid group is often achieved through lithiation-borylation or direct borylation methods. These synthetic strategies highlight the compound's complexity and the expertise required to produce it in high yields and purity.

Recent advancements in computational chemistry have also contributed to our understanding of 2-chloro-4-fluoro-5-methoxyphenylboronic acid's reactivity. Molecular modeling studies have revealed insights into how the substitution pattern affects its interaction with transition metals and other catalysts. These insights are crucial for optimizing cross-coupling reactions and designing new synthetic protocols. Additionally, computational methods have been used to predict the compound's biological activity, providing a rational basis for its use in drug discovery programs.

In clinical research, 2-chloro-4-fluoro-5-methoxyphenylboronic acid has been investigated as a potential intermediate in the synthesis of novel therapeutic agents. Its structural features make it amenable to modifications that can enhance binding affinity to biological targets such as enzymes and receptors. For instance, derivatives of this compound have shown promise in inhibiting kinases and other therapeutic targets relevant to cancer and inflammatory diseases. The ability to fine-tune its properties through structural modifications underscores its versatility as a pharmacophore.

The role of boronic acids in medicinal chemistry extends beyond their use as intermediates; they also serve as active ingredients in certain drugs. For example, bortezomib, an antineoplastic agent used to treat multiple myeloma, contains a boronic acid moiety that is essential for its mechanism of action. While 2-chloro-4-fluoro-5-methoxyphenylboronic acid itself may not be directly therapeutic, its derivatives offer a rich chemical space for discovering new drugs with improved efficacy and reduced side effects.

The environmental impact of synthesizing and using 2-chloro-4-fluoro-5-methoxyphenylboronic acid is another important consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. Catalytic methods that employ recyclable catalysts or renewable solvents are being explored as alternatives to traditional approaches. These sustainable practices not only reduce the ecological footprint but also make production more cost-effective and scalable.

Future research directions for 2-chloro-4-fluoro-5-methoxyphenylboronic acid include exploring its applications in nanotechnology and advanced materials science. Boron-containing compounds have unique properties that make them suitable for use in nanomaterials, such as quantum dots and carbon nanotubes. Additionally, their ability to form stable complexes with metals suggests potential applications in catalysis and material processing.

In conclusion,2-chloro-4-fluoro-5-methoxyphenylboronic acid (CAS No. 1256355-46-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structure makes it an invaluable tool in pharmaceutical synthesis, materials science, and catalysis. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing technology and medicine.